Ethynylestradiol-3-o-glucuronide
Ethynylestradiol-3-o-glucuronide
Ethynyl estradiol 3-β-D-glucuronide is a metabolite of ethynyl estradiol that can be detected in urine. It is used as a marker of estrogen contamination in fresh and saltwater.
Brand Name:
Vulcanchem
CAS No.:
60134-76-1
VCID:
VC20781905
InChI:
InChI=1S/C26H32O8/c1-3-26(32)11-9-18-17-6-4-13-12-14(5-7-15(13)16(17)8-10-25(18,26)2)33-24-21(29)19(27)20(28)22(34-24)23(30)31/h1,5,7,12,16-22,24,27-29,32H,4,6,8-11H2,2H3,(H,30,31)/t16-,17-,18+,19+,20+,21-,22+,24-,25+,26+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C26H32O8
Molecular Weight:
472.5 g/mol
Ethynylestradiol-3-o-glucuronide
CAS No.: 60134-76-1
Cat. No.: VC20781905
Molecular Formula: C26H32O8
Molecular Weight: 472.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethynyl estradiol 3-β-D-glucuronide is a metabolite of ethynyl estradiol that can be detected in urine. It is used as a marker of estrogen contamination in fresh and saltwater. |
|---|---|
| CAS No. | 60134-76-1 |
| Molecular Formula | C26H32O8 |
| Molecular Weight | 472.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H32O8/c1-3-26(32)11-9-18-17-6-4-13-12-14(5-7-15(13)16(17)8-10-25(18,26)2)33-24-21(29)19(27)20(28)22(34-24)23(30)31/h1,5,7,12,16-22,24,27-29,32H,4,6,8-11H2,2H3,(H,30,31)/t16-,17-,18+,19+,20+,21-,22+,24-,25+,26+/m1/s1 |
| Standard InChI Key | DYBBEZHAELJFKW-IWTIIAAJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Appearance | Assay:≥96%A solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator